Cas no 16285-68-0 (Thieno[3,2-d]pyrimidin-4(3H)-one)

Thieno[3,2-d]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused thiophene-pyrimidine scaffold, which serves as a versatile intermediate in medicinal and materials chemistry. Its rigid bicyclic structure imparts stability and facilitates diverse functionalization, making it valuable for the synthesis of biologically active molecules, particularly kinase inhibitors and other therapeutic agents. The electron-rich thienopyrimidine core enhances binding affinity in target interactions, while the lactam moiety offers a handle for further derivatization. This compound is often employed in pharmaceutical research due to its favorable pharmacokinetic properties and compatibility with modern synthetic methodologies. Its utility spans drug discovery, agrochemical development, and organic electronics.
Thieno[3,2-d]pyrimidin-4(3H)-one structure
16285-68-0 structure
Product Name:Thieno[3,2-d]pyrimidin-4(3H)-one
CAS No:16285-68-0
MF:C6H4N2OS
MW:152.1738
CID:4671297
PubChem ID:135417422
Update Time:2025-06-09

Thieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,2-d]pyrimidin-4(3H)-one
    • thieno[3,2-d]pyrimidin-4-ol
    • 1H,4H-Thieno[3,2-d]pyrimidin-4-one
    • thieno[3,2-d]pyrimidin-4(1h)-one
    • 4-Hydroxythieno[3,2-d]pyrimidine
    • 3H,4H-thieno[3,2-d]pyrimidin-4-one
    • 1H-thieno[3,2-d]pyrimidin-4-one
    • 3H-Thieno[3,2-d]pyrimidin-4-one
    • Thieno[3,2-d]pyrimidine-4(3H)-one
    • PubChem23108
    • Maybridge1_003845
    • MLS000760656
    • thieno[3,2-d]pyrimidin-4-one
    • HMS552G17
    • thiopheno[3,2-d]pyr
    • thiopheno[3,2-d]pyrimidin-4-ol
    • 3H-thieno[3,2
    • 1,4-Dihydrothieno[3,2-d]pyrimidin-4-one
    • 3H-thieno[3,2-d]pyrimid-4-one
    • HMS3363C14
    • CHEBI:194757
    • AKOS006228164
    • PB10096
    • AC-7413
    • 1Z-0222
    • OSM-S-171
    • BCP22593
    • SCHEMBL209626
    • MFCD11040452
    • STK934165
    • MFCD03407527
    • DB-026910
    • 3H-thieno[3,2-d]pyrimid-in-4-one
    • FS-1501
    • EN300-23988
    • Z166665672
    • AB1054
    • AR2543
    • DB-005722
    • 3H-thieno[3,2-d]-pyrimidin-4-one
    • SY006112
    • W-205901
    • AKOS001209898
    • 3H-thieno[3,2-d]pyrimidine-4-one
    • 16234-10-9
    • 16285-68-0
    • HMS2633N20
    • BDBM50384077
    • AC-28405
    • PZMKGWRBZNOIPQ-UHFFFAOYSA-N
    • T3301
    • SMR000370597
    • GK 00357
    • AKOS005073855
    • CS-0044467
    • CHEMBL1891423
    • 4-Hydroxythieno[3 pound not2-d]pyrimidine
    • DTXSID20375262
    • Inchi: 1S/C6H4N2OS/c9-6-5-4(1-2-10-5)7-3-8-6/h1-3H,(H,7,8,9)
    • InChI Key: PZMKGWRBZNOIPQ-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C(NC=N2)=O

Computed Properties

  • Exact Mass: 152.00443393g/mol
  • Monoisotopic Mass: 152.00443393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 69.7

Thieno[3,2-d]pyrimidin-4(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM289715-25g
Thieno[3,2-d]pyrimidin-4-ol
16285-68-0 97%
25g
$204 2021-08-18
Chemenu
CM289715-100g
Thieno[3,2-d]pyrimidin-4-ol
16285-68-0 97%
100g
$374 2021-08-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T64180-1g
Thieno[3,2-d]pyrimidin-4-ol
16285-68-0 98%
1g
¥232.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T64180-250mg
Thieno[3,2-d]pyrimidin-4-ol
16285-68-0 98%
250mg
¥112.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T64180-5g
Thieno[3,2-d]pyrimidin-4-ol
16285-68-0 98%
5g
¥602.0 2023-09-06
Chemenu
CM289715-25g
Thieno[3,2-d]pyrimidin-4-ol
16285-68-0 97%
25g
$*** 2023-03-30
Chemenu
CM289715-100g
Thieno[3,2-d]pyrimidin-4-ol
16285-68-0 97%
100g
$*** 2023-03-30

Thieno[3,2-d]pyrimidin-4(3H)-one Related Literature

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD